Cas no 32894-70-5 (1-nitro-4-prop-2-enylsulfanylbenzene)

• Product Name: 1-nitro-4-prop-2-enylsulfanylbenzene
• CAS No: 32894-70-5
• MF: C₉H₉NO₂S
• MW: 195.238260984421
• CID: 917369
• PubChem ID: 265110
• Update Time: 2025-04-19

1-nitro-4-prop-2-enylsulfanylbenzene Chemical and Physical Properties

Names and Identifiers

• 1-nitro-4-prop-2-enylsulfanylbenzene
• p-nitrophenyl allyl thioether
• allyl 4-nitrophenyl sulfide
• SCHEMBL10652156
• NSC100918
• 1-nitro-4-(prop-2-en-1-ylsulfanyl)benzene
• NSC-100918
• DTXSID20295274
• 32894-70-5

• Inchi： 1S/C9H9NO2S/c1-2-7-13-9-5-3-8(4-6-9)10(11)12/h2-6H,1,7H2
• InChI Key： FLJSVIDOYCOBBR-UHFFFAOYSA-N
• SMILES： S(CC=C)C1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 195.03500
• Monoisotopic Mass: 195.03539970g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 71.1Ų

Experimental Properties

• PSA: 71.12000
• LogP: 3.39610